Cas no 1805761-81-2 (Ethyl 4-(1-bromo-2-oxopropyl)-3-fluorobenzoate)

• Product Name: Ethyl 4-(1-bromo-2-oxopropyl)-3-fluorobenzoate
• CAS No: 1805761-81-2
• MF: C₁₂H₁₂BrFO₃
• MW: 303.124286651611
• CID: 4956781
• Update Time: 2025-05-21

Ethyl 4-(1-bromo-2-oxopropyl)-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1-bromo-2-oxopropyl)-3-fluorobenzoate

• Inchi： 1S/C12H12BrFO3/c1-3-17-12(16)8-4-5-9(10(14)6-8)11(13)7(2)15/h4-6,11H,3H2,1-2H3
• InChI Key： NWVOMOVEOBEKCL-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(=O)OCC)=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(1-bromo-2-oxopropyl)-3-fluorobenzoate

Ethyl 4-(1-bromo-2-oxopropyl)-3-fluorobenzoate: A Comprehensive Overview

Ethyl 4-(1-bromo-2-oxopropyl)-3-fluorobenzoate, with the CAS number 1805761-81-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a bromo-substituted ketone moiety. The presence of the fluorine atom at the meta position further enhances its chemical reactivity and potential applications in various synthetic pathways.

The synthesis of Ethyl 4-(1-bromo-2-oxopropyl)-3-fluorobenzoate involves a series of carefully designed reactions, including Friedel-Crafts acylation and subsequent bromination steps. Recent studies have highlighted the importance of controlling reaction conditions, such as temperature and catalyst selection, to achieve high yields and purity of the final product. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis, which has shown promise in reducing reaction times while maintaining product quality.

One of the most notable applications of this compound is in the field of medicinal chemistry. The bromo group in its structure serves as an excellent leaving group, making it a valuable intermediate in the synthesis of bioactive molecules. For instance, it has been used in the preparation of β-lactam antibiotics, where its reactivity plays a crucial role in forming the core ring structure. Furthermore, its fluorine-containing moiety contributes to enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 4-(1-bromo-2-oxopropyl)-3-fluorobenzoate. Quantum mechanical calculations have revealed that the fluorine atom induces significant electron-withdrawing effects, which stabilize the molecule's transition states during reactions. This understanding has facilitated the design of more efficient synthetic protocols and has opened new avenues for exploring its catalytic applications.

In addition to its role in drug discovery, this compound has found applications in polymer chemistry. Its ability to undergo nucleophilic substitution reactions makes it a useful building block for constructing functional polymers with tailored properties. For example, it has been employed in the synthesis of stimuli-responsive polymers that exhibit pH-sensitive or thermoresponsive behavior. These materials hold great potential for use in drug delivery systems and smart coatings.

The environmental impact of Ethyl 4-(1-bromo-2-oxopropyl)-3-fluorobenzoate has also been a topic of recent research. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in the environment. However, further investigations are needed to fully understand its ecological footprint and to develop strategies for minimizing its environmental impact during industrial processes.

In conclusion, Ethyl 4-(1-bromo-2-oxopropyl)-3-fluorobenzoate is a versatile compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing technological and therapeutic innovations.